Cas no 1712841-31-0 (5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one)

• Product Name: 5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one
• CAS No: 1712841-31-0
• MF: C₁₂H₁₄ClFN₂O
• MW: 256.703765392303
• CID: 5948883
• PubChem ID: 113587362
• Update Time: 2025-06-13

5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-767337
• 5-({[(3-chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one
• 1712841-31-0
• 5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one

• Inchi： 1S/C12H14ClFN2O/c13-9-3-8(4-10(14)5-9)6-15-7-11-1-2-12(17)16-11/h3-5,11,15H,1-2,6-7H2,(H,16,17)
• InChI Key： OCEYBARGTWQPHO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CNCC1CCC(N1)=O)F

Computed Properties

• Exact Mass: 256.0778689g/mol
• Monoisotopic Mass: 256.0778689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one

Introduction to 5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one, with the CAS number 1712841-31-0, has garnered significant attention due to its unique structural properties and potential biological activities. This compound, characterized by a pyrrolidinone core appended with a fluorinated phenyl ring and an amino methyl side chain, represents a fascinating subject of study in the field of medicinal chemistry.

The structural motif of 5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one is particularly noteworthy for its ability to interact with biological targets in a manner that is both specific and potent. The presence of the 3-chloro-5-fluorophenyl moiety introduces a region of high lipophilicity, which can facilitate membrane penetration and binding to intracellular receptors. Meanwhile, the pyrrolidin-2-one scaffold provides a rigid framework that can be optimized for binding affinity and selectivity. These features make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focusing on the development of small molecule inhibitors targeting various disease pathways. The compound 1712841-31-0 has been investigated for its potential as an inhibitor of enzymes involved in cancer progression. Specifically, studies have suggested that it may interfere with the activity of kinases, which are critical regulators of cell proliferation and survival. By modulating kinase activity, this compound could potentially disrupt aberrant signaling pathways that contribute to tumor growth and metastasis.

The fluorine atom in the 3-chloro-5-fluorophenyl group is particularly significant, as fluorine substitution often enhances metabolic stability and binding affinity. This feature has been leveraged in the design of numerous pharmacologically active compounds. In the context of 5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one, the fluorine atom may contribute to its ability to bind tightly to biological targets, thereby increasing its therapeutic efficacy. Furthermore, the chlorine substituent can serve as a point for further chemical modification, allowing for the development of analogs with enhanced properties.

Beyond its potential applications in oncology, CAS no 1712841-31-0 has also been explored for its antimicrobial properties. The unique combination of functional groups in its structure may enable it to disrupt bacterial cell membranes or inhibit essential metabolic pathways. This dual functionality makes it a promising candidate for addressing multidrug-resistant infections, a growing concern in global healthcare.

The synthesis of 5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds that define its structure. Additionally, protecting group strategies have enabled chemists to install functional groups in a controlled manner, ensuring that each step proceeds with minimal side reactions.

The pharmacokinetic profile of any novel compound is critical to its success as a therapeutic agent. For CAS no 1712841-31-0, studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, indicating potential for clinical translation. However, further studies are needed to fully understand how these properties influence its overall efficacy and safety profile.

In conclusion, 5-({[(3-Chloro-5-fluorophenyl)methyl]amino}methyl)pyrrolidin-2-one (CAS no 1712841-31-0) represents a compelling example of how structural innovation can lead to the discovery of novel therapeutic agents. Its unique combination of functional groups and promising biological activities make it an attractive target for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation treatments.